Cas no 2228608-29-3 (3-(dimethyl-1,3-oxazol-2-yl)-3-hydroxypropanenitrile)

• Product Name: 3-(dimethyl-1,3-oxazol-2-yl)-3-hydroxypropanenitrile
• CAS No: 2228608-29-3
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 6096370
• PubChem ID: 165666784
• Update Time: 2025-10-29

3-(dimethyl-1,3-oxazol-2-yl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(dimethyl-1,3-oxazol-2-yl)-3-hydroxypropanenitrile
• 2228608-29-3
• EN300-1753837

• Inchi： 1S/C8H10N2O2/c1-5-6(2)12-8(10-5)7(11)3-4-9/h7,11H,3H2,1-2H3
• InChI Key： IDDOEUBLLONVSV-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)N=C1C(CC#N)O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 70Ų

Additional information on 3-(dimethyl-1,3-oxazol-2-yl)-3-hydroxypropanenitrile

Introduction to 3-(dimethyl-1,3-oxazol-2-yl)-3-hydroxypropanenitrile (CAS No. 2228608-29-3)

3-(dimethyl-1,3-oxazol-2-yl)-3-hydroxypropanenitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 2228608-29-3, this molecule represents a unique structural motif that combines a nitrile group with an oxazole ring, making it a promising candidate for various applications in drug discovery and material science. The presence of both hydroxyl and nitrile functional groups provides multiple sites for chemical modification, enabling the synthesis of complex derivatives with tailored biological activities.

The oxazole ring is a heterocyclic aromatic structure that is widely recognized for its role in medicinal chemistry due to its stability and ability to interact with biological targets. In particular, derivatives of oxazole have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a dimethyl-substituted oxazole into the molecular framework of 3-(dimethyl-1,3-oxazol-2-yl)-3-hydroxypropanenitrile enhances its potential as a pharmacophore by improving solubility and metabolic stability. This modification aligns with the growing trend in drug design toward the development of more robust and bioavailable compounds.

The hydroxypropanenitrile moiety further contributes to the versatility of this compound, offering opportunities for further functionalization through nucleophilic addition or condensation reactions. Such transformations are particularly relevant in the synthesis of peptidomimetics and protease inhibitors, where the nitrile group can serve as a key pharmacophoric element. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, making it more accessible for academic and industrial research.

In recent years, there has been a surge in interest regarding small-molecule modulators that target post-translational modifications (PTMs) of proteins. Among these PTMs, protein phosphorylation is one of the most extensively studied due to its critical role in cellular signaling pathways. The structural features of 3-(dimethyl-1,3-oxazol-2-yl)-3-hydroxypropanenitrile make it an intriguing candidate for developing inhibitors or activators of kinases and phosphatases. Preliminary computational studies suggest that the oxazole ring can effectively mimic the transition state of phosphoryl transfer reactions, potentially leading to high-affinity binding to enzyme active sites.

Moreover, the compound's ability to undergo further derivatization opens up avenues for exploring its role in drug repurposing. By modifying either the nitrile or hydroxyl group, researchers can generate libraries of analogs with varying biological profiles. This approach is particularly valuable in cases where existing drugs exhibit off-target effects or limited efficacy. The use of high-throughput screening (HTS) combined with structure-based drug design has accelerated the identification of novel therapeutic agents derived from such scaffolds.

The synthetic pathways for 3-(dimethyl-1,3-oxazol-2-yl)-3-hydroxypropanenitrile have been optimized to ensure scalability and purity, which are essential requirements for industrial applications. One such method involves the condensation of dimethyl oxazole with ethyl cyanoacetate under basic conditions, followed by hydrolysis to yield the desired product. This route benefits from readily available starting materials and minimal byproduct formation, making it both cost-effective and environmentally friendly.

From a biological perspective, this compound has shown promise in preclinical models as a potential therapeutic agent. Studies indicate that derivatives of oxazole-containing molecules can disrupt bacterial biofilm formation by interfering with quorum sensing pathways. The nitrile group also plays a role in mediating interactions with bacterial enzymes involved in cell wall biosynthesis. These findings are particularly relevant given the increasing prevalence of antibiotic-resistant strains worldwide.

Additionally, research has explored the potential applications of 3-(dimethyl-1,3-oxazol-2-yl)-3-hydroxypropanenitrile in material science. Its unique combination of functional groups makes it suitable for designing polymers with enhanced mechanical properties or specific recognition capabilities. For instance, copolymerization with other monomers could yield materials that exhibit selective binding to biological targets or improved biodegradability.

The compound's stability under various conditions also makes it an attractive candidate for formulation into drug delivery systems. Liposomes or nanoparticles functionalized with this molecule could enhance drug solubility and target specificity while minimizing systemic toxicity. Such advancements are crucial for improving patient compliance and therapeutic outcomes.

In conclusion,3-(dimethyl-1,3-oxazol-2-yl)-3-hydroxypropanenitrile (CAS No. 2228608-29-3) represents a versatile scaffold with significant potential across multiple domains of chemical biology and pharmaceutical research. Its structural features enable diverse modifications while maintaining biological activity, making it an invaluable tool for drug discovery and material engineering.